Cas no 19025-36-6 (Benzene, 1,3,5-triiodo-2,4,6-trimethyl-)

Benzene, 1,3,5-triiodo-2,4,6-trimethyl-, is a halogenated aromatic compound characterized by its highly substituted structure, featuring three iodine and three methyl groups symmetrically arranged on a benzene ring. This configuration imparts significant steric and electronic effects, making it useful in organic synthesis as a building block for complex molecules. The presence of iodine enhances its reactivity in cross-coupling reactions, while the methyl groups contribute to stability and solubility in nonpolar solvents. Its well-defined symmetry and high molecular weight also make it a candidate for crystallographic studies and material science applications, particularly in the design of heavy-atom derivatives for X-ray diffraction analysis.
Benzene, 1,3,5-triiodo-2,4,6-trimethyl- structure
19025-36-6 structure
Product Name:Benzene, 1,3,5-triiodo-2,4,6-trimethyl-
CAS No:19025-36-6
MF:C9H9I3
MW:497.881179571152
MDL:MFCD00456993
CID:1384425
PubChem ID:635613
Update Time:2025-10-18

Benzene, 1,3,5-triiodo-2,4,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,3,5-triiodo-2,4,6-trimethyl-
    • 1,3,5-triiodo-2,4,6-trimethylbenzene
    • YSZC007
    • 1,3,5-Triiodo-2,4,6-trimethylbenzene #
    • CS-0170512
    • E85370
    • 10.14272/UUMJKZVRNPVQAM-UHFFFAOYSA-N.1
    • SCHEMBL4589146
    • 19025-36-6
    • BS-46825
    • doi:10.14272/UUMJKZVRNPVQAM-UHFFFAOYSA-N.1
    • Triiodomesitylene
    • DTXSID70348340
    • MDL： MFCD00456993
    • Inchi： 1S/C9H9I3/c1-4-7(10)5(2)9(12)6(3)8(4)11/h1-3H3
    • InChI Key： UUMJKZVRNPVQAM-UHFFFAOYSA-N
    • SMILES： IC1C(C)=C(C(C)=C(C=1C)I)I

Computed Properties

  • Exact Mass: 497.78247
  • Monoisotopic Mass: 497.7838g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 113
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

Benzene, 1,3,5-triiodo-2,4,6-trimethyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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 19025-36-6 98%
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Benzene, 1,3,5-triiodo-2,4,6-trimethyl- Suppliers

Amadis Chemical Company Limited
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(CAS:19025-36-6)Benzene, 1,3,5-triiodo-2,4,6-trimethyl-
Order Number:A1004220
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:01
Price ($):205.0
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Amadis Chemical Company Limited
(CAS:19025-36-6)Benzene, 1,3,5-triiodo-2,4,6-trimethyl-
A1004220
Purity:99%
Quantity:5g
Price ($):205.0
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